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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Übersicht über Eisen(II)-fumarat, eine

häufig verwendete Eisenverbindung in pharmazeutischen und nutrazeutischen Anwendungen.

Der Fokus liegt auf der Molekülstruktur, den physikochemischen Eigenschaften sowie den

Protokollen für Synthese und Analyse, um ein fundiertes Verständnis für Fachleute in

Forschung und Entwicklung zu gewährleisten.

Chemische Identität und Summenformel
Eisen(II)-fumarat, auch als Ferrofumarat bekannt, ist das Eisensalz der Fumarsäure, in dem

das Eisen in der zweiwertigen Oxidationsstufe (Fe²⁺) vorliegt.[1] Es wird primär zur

Behandlung und Prävention von Eisenmangelanämien eingesetzt, da zweiwertiges Eisen eine

höhere Bioverfügbarkeit aufweist als dreiwertiges Eisen.[2][3] Die chemischen Identifikatoren

und die Summenformel sind in der folgenden Tabelle zusammengefasst.
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Parameter Wert Referenz

Systematischer Name (IUPAC) Eisen(2+)-(2E)-but-2-endioat [1]

Andere Namen
Ferrofumarat, Eisen(II)-(E)-but-

2-endioat
[1]

Summenformel C₄H₂FeO₄ [1]

CAS-Nummer 141-01-5

EG-Nummer 205-447-7 [1]

ATC-Code B03AA02 [1]

Molekülstruktur
Eisen(II)-fumarat besteht aus einem zentralen Eisen(II)-Ion, das ionisch an das Dianion der

Fumarsäure (Fumarat) gebunden ist. Die Fumarsäure ist eine ungesättigte Dicarbonsäure mit

einer trans-Konfiguration an der Kohlenstoff-Kohlenstoff-Doppelbindung. Diese Struktur ist für

die Stabilität der Verbindung von Bedeutung.

Abbildung 1: Schematische Darstellung der ionischen Bindung in Eisen(II)-fumarat.

Physikalische und Chemische Eigenschaften
Eisen(II)-fumarat ist ein rötlich-oranges bis rötlich-braunes, geruchloses Pulver.[1] Seine

physikochemischen Eigenschaften sind entscheidend für die Formulierung und

Bioverfügbarkeit in pharmazeutischen Produkten.
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Eigenschaft Wert Referenz

Molare Masse 169,90 g/mol [1]

Aggregatzustand fest [1]

Farbe
Rötlich-orange bis rötlich-

braun

Eisen(II)-Gehalt ca. 32,87 %

Dichte 1,44 g/cm³ [1]

Schmelzpunkt > 280 °C [1]

Löslichkeit in Wasser
Sehr schwer löslich (ca. 0,14

g/100 mL bei 25 °C)

pH-Wert (1 % Suspension) ca. 5

LD₅₀ (Ratte, oral) 3850 mg/kg [1]

Experimentelle Protokolle
Die Herstellung von Eisen(II)-fumarat erfolgt typischerweise durch eine Fällungsreaktion

(doppelte Umsetzung) in wässriger Lösung. Ein gängiges Protokoll basiert auf der Reaktion

von Eisensulfat mit einem Alkalisalz der Fumarsäure.

Methodik: Fällung aus Eisensulfat und Ammoniumfumarat[4][5]

Herstellung der Fumaratlösung: Fumarsäure (z.B. 29 g) wird in einem Reaktionsgefäß mit

deionisiertem Wasser suspendiert. Unter Rühren wird langsam eine Ammoniaklösung

zugegeben, bis ein pH-Wert von 8-9 erreicht ist und sich die Fumarsäure vollständig als

Ammoniumfumarat gelöst hat.[4][5]

Reaktion: Zur Fumaratlösung wird eine stöchiometrische Menge an Eisen(II)-sulfat-

Heptahydrat (z.B. 69,5 g) als Feststoff oder konzentrierte Lösung gegeben.[4][5]

Fällung: Das Reaktionsgemisch wird unter Inertgasatmosphäre (z.B. Stickstoff) auf ca. 90-

100 °C erhitzt und für mehrere Stunden gerührt, um die Reaktion zu vervollständigen und die

Fällung des rötlich-braunen Eisen(II)-fumarats zu fördern.[4][6]
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Isolierung: Nach Abschluss der Reaktion wird die Suspension abgekühlt. Der Feststoff wird

durch Filtration oder Zentrifugation von der Mutterlauge abgetrennt.[4]

Reinigung und Trocknung: Der Filterkuchen wird mit deionisiertem Wasser gewaschen, um

lösliche Verunreinigungen (wie z.B. Ammoniumsulfat) zu entfernen. Anschließend wird das

Produkt bei moderater Temperatur (z.B. 60-80 °C) bis zur Gewichtskonstanz getrocknet.[4]

[5]

Die Qualitätskontrolle von Eisen(II)-fumarat erfolgt nach den Vorgaben der relevanten

Arzneibücher (z.B. USP, Ph. Eur.). Ein Standardverfahren ist die Redoxtitration zur

Bestimmung des Eisen(II)-Gehalts.

Methodik: Cerimetrische Titration (gemäß USP-Ansatz)[7][8]

Probenvorbereitung: Eine genau abgewogene Menge Eisen(II)-fumarat (ca. 500 mg) wird in

einem Kolben mit 25 mL verdünnter Salzsäure (z.B. 2 in 5) versetzt.[7]

Reduktion von Fe³⁺-Verunreinigungen: Die Lösung wird zum Sieden erhitzt. Anschließend

wird tropfenweise eine Zinn(II)-chlorid-Lösung zugegeben, bis die gelbe Farbe (von Fe³⁺)

verschwindet, plus ein kleiner Überschuss. Dies stellt sicher, dass das gesamte Eisen als

Fe²⁺ vorliegt.[7]

Entfernung des Reduktionsmittel-Überschusses: Die Lösung wird im Eisbad abgekühlt.

Anschließend wird eine Quecksilber(II)-chlorid-Lösung zugegeben, um überschüssiges

Zinn(II)-chlorid zu oxidieren. Es bildet sich ein weißer Niederschlag von Quecksilber(I)-

chlorid.[7][8]

Titration: Nach Zugabe von Wasser, Schwefelsäure, Phosphorsäure und einigen Tropfen

Ferroin-Indikator (Orthophenanthrolin TS) wird mit einer 0,1 N Cer(IV)-sulfat-Maßlösung

titriert, bis die Farbe von Rot nach Hellblau umschlägt.[7]

Berechnung: Der Gehalt an Eisen(II)-fumarat wird aus dem Verbrauch der Maßlösung unter

Berücksichtigung der Stöchiometrie der Reaktion (Fe²⁺ → Fe³⁺ + e⁻) berechnet.

Biologische Bedeutung und Resorptionsweg
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Eisen(II)-fumarat dient als Quelle für zweiwertiges Eisen, das für die Hämoglobinsynthese und

zahlreiche enzymatische Prozesse essentiell ist.[9][10] Die orale Aufnahme und Verwertung

folgt einem spezifischen biologischen Pfad.
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Abbildung 2: Vereinfachter Workflow der Resorption von Eisen aus Eisen(II)-fumarat.
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Der Prozess beginnt mit der Freisetzung von Fe²⁺-Ionen im Magen. Diese werden im oberen

Dünndarm (Duodenum und proximales Jejunum) über den divalent metal transporter 1 (DMT1)

in die Darmzellen (Enterozyten) aufgenommen.[11][12] Innerhalb der Zelle kann das Eisen

entweder als Ferritin gespeichert oder über den basolateralen Transporter Ferroportin in den

Blutkreislauf abgegeben werden.[13][14] Dort wird es zu Fe³⁺ oxidiert und an das

Transportprotein Transferrin gebunden, welches es zu den Zielorten wie dem Knochenmark zur

Blutbildung transportiert.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Eisen(II)-fumarat – Wikipedia [de.wikipedia.org]

2. AlpenPower Eisen als Eisenfumarat - 90 Kapseln, 18,89 € [pb-shop.at]

3. rosenfluh.ch [rosenfluh.ch]

4. CN107473956B - Production method of ferrous fumarate - Google Patents
[patents.google.com]

5. Page loading... [wap.guidechem.com]

6. scholarhub.ui.ac.id [scholarhub.ui.ac.id]

7. newdruginfo.com [newdruginfo.com]

8. scribd.com [scribd.com]

9. Diese Funktionen hat das Eisen im Körper [florabio.at]

10. Eisen | Gesundheitsinformation.de [gesundheitsinformation.de]

11. Eisenresorption - DocCheck Flexikon [flexikon.doccheck.com]

12. Eisen-Stoffwechsel – Wikipedia [de.wikipedia.org]

13. Regulation des Eisenstoffwechsels - Allgemeine Innere Medizin - Universimed -
Knowledge that matters [universimed.com]

14. Eisen: Ernährungsphysiologie und Ernährungsmedizin | JEM - Journal für
Ernährungsmedizin [jem.at]

Grundlagen & Exploration

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://flexikon.doccheck.com/de/Eisenresorption
https://de.wikipedia.org/wiki/Eisen-Stoffwechsel
https://www.universimed.com/ch/article/allgemeine-innere-medizin/iron-academy-highlights-33890/red/regulation-eisenstoffwechsels-37178
https://jem.at/2021/ernaehrungsmedizin/eisen/
https://www.florabio.at/eisen-funktionen-im-koerper
https://www.gesundheitsinformation.de/eisen.html
https://www.benchchem.com/product/b056393?utm_src=pdf-custom-synthesis
https://de.wikipedia.org/wiki/Eisen(II)-fumarat
https://www.pb-shop.at/alpenpower-eisen-als-eisenfumarat-90-kapseln
https://www.rosenfluh.ch/media/ernaehrungsmedizin/2010/01/Orale_Eisensubstitution_EisenIISalze_und_Eisenpolymaltosekomplex.pdf
https://patents.google.com/patent/CN107473956B/en
https://patents.google.com/patent/CN107473956B/en
https://wap.guidechem.com/question/how-to-prepare-and-formulate-f-id145310.html
https://scholarhub.ui.ac.id/cgi/viewcontent.cgi?article=1301&context=psr
http://www.newdruginfo.com/pharmacopeia/usp28/v28230/usp28nf23s0_m32890.htm
https://www.scribd.com/document/466181922/Assay-of-Ferrous-Fumarate-docx
https://www.florabio.at/eisen-funktionen-im-koerper
https://www.gesundheitsinformation.de/eisen.html
https://flexikon.doccheck.com/de/Eisenresorption
https://de.wikipedia.org/wiki/Eisen-Stoffwechsel
https://www.universimed.com/ch/article/allgemeine-innere-medizin/iron-academy-highlights-33890/red/regulation-eisenstoffwechsels-37178
https://www.universimed.com/ch/article/allgemeine-innere-medizin/iron-academy-highlights-33890/red/regulation-eisenstoffwechsels-37178
https://jem.at/2021/ernaehrungsmedizin/eisen/
https://jem.at/2021/ernaehrungsmedizin/eisen/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technischer Leitfaden zu Eisen(II)-fumarat:
Molekülstruktur, Summenformel und Analysemethoden]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b056393#molek-lstruktur-und-
summenformel-von-eisenfumarat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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